Cas no 857997-89-8 ((2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride)

• Product Name: (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride
• CAS No: 857997-89-8
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 4660865
• PubChem ID: 17217154
• Update Time: 2025-06-27

(2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-1,3-thiazol-4-yl)methanamine hydrochloride
• 1-(2-PHENYL-1,3-THIAZOL-4-YL)METHANAMINE HYDROCHLORIDE
• AKOS004107370
• (2-Phenylthiazol-4-yl)methanaminehydrochloride
• G30841
• (2-Phenylthiazol-4-yl)methanamine hydrochloride
• EN300-110461
• 857997-89-8
• F8889-9297
• (2-phenyl-1,3-thiazol-4-yl)methanamine;hydrochloride
• (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride

• Inchi： 1S/C10H10N2S.ClH/c11-6-9-7-13-10(12-9)8-4-2-1-3-5-8;/h1-5,7H,6,11H2;1H
• InChI Key： NRSFWQQBOWQTGN-UHFFFAOYSA-N
• SMILES： N1C(CN)=CSC=1C1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 226.0331472g/mol
• Monoisotopic Mass: 226.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

(2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride

Introduction to (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride (CAS No. 857997-89-8)

(2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride, identified by the CAS number 857997-89-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride consists of a thiazole ring substituted with a phenyl group at the 2-position and an amine group at the 4-position, with the hydrochloride salt form enhancing its solubility and stability. This structural configuration imparts unique chemical and pharmacological properties, making it a valuable candidate for further investigation in medicinal chemistry.

Recent research in the field of heterocyclic chemistry has highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Thiazole scaffolds are known for their ability to interact with various biological targets, including enzymes and receptors, which makes them promising candidates for treating a wide range of diseases. The presence of both aromatic and heterocyclic components in (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride suggests potential for multiple mechanisms of action.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The amine functionality at the 4-position provides a reactive site for further chemical modifications, allowing chemists to explore various derivatization strategies. These modifications can be tailored to enhance specific biological activities, such as anti-inflammatory, antiviral, or anticancer properties.

In recent years, there has been a surge in interest regarding thiazole derivatives due to their reported efficacy in preclinical studies. For instance, certain thiazole-based compounds have shown promising results in inhibiting key enzymes involved in metabolic pathways associated with diseases like diabetes and obesity. The amine-substituted thiazole derivative, (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride, is being explored for its potential role in modulating these pathways.

The pharmacokinetic profile of (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary studies suggest that the hydrochloride salt form may enhance oral bioavailability, making it a suitable candidate for oral administration.

Moreover, the compound's interaction with biological targets has been a focus of computational studies using molecular modeling techniques. These studies have helped predict possible binding modes and affinity for various proteins and enzymes. Such insights are invaluable for designing next-generation drugs with improved selectivity and efficacy.

The synthesis of (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve the desired structural features efficiently.

In conclusion, (2-phenyl-1,3-thiazol-4-yl)methanamine hydrochloride (CAS No. 857997-89-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further development. As research continues to uncover new applications for thiazole derivatives, compounds like this one are poised to play a crucial role in addressing unmet medical needs.